Cas no 63366-30-3 (Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-)

• Product Name: Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-
• CAS No: 63366-30-3
• MF: C₆Cl₄F₄Si
• MW: 317.955312728882
• CID: 4085397
• Update Time: 2025-05-21

Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro- Chemical and Physical Properties

Names and Identifiers

• Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-

• Inchi： 1S/C6Cl4F4Si/c7-1-3(11)4(12)2(8)6(5(1)13)15(9,10)14
• InChI Key： OLTGLQXGSCTOFV-UHFFFAOYSA-N
• SMILES： [Si](Cl)(Cl)(C1=C(F)C(Cl)=C(F)C(F)=C1Cl)F

Additional information on Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-

Recent Advances in the Study of Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro- (CAS: 63366-30-3)

Silane derivatives, particularly those with halogenated phenyl groups, have garnered significant attention in the field of chemical biology and pharmaceutical research due to their unique reactivity and potential applications in drug development and material science. Among these, Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro- (CAS: 63366-30-3) has emerged as a compound of interest owing to its distinctive structural features and functional properties. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and potential applications.

Recent studies have highlighted the synthetic pathways for Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-, emphasizing the use of advanced catalytic systems to achieve high yields and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and stability under various conditions, providing valuable insights for further experimental work.

In the context of pharmaceutical applications, preliminary investigations suggest that this silane derivative may exhibit promising biological activity. For instance, in vitro studies have demonstrated its potential as a precursor for the development of novel antimicrobial agents. The presence of multiple halogen atoms in its structure is believed to contribute to its interaction with biological targets, although detailed mechanistic studies are still underway. Furthermore, its utility in material science, particularly in the fabrication of specialized coatings and polymers, is being explored due to its thermal stability and chemical resistance.

Despite these promising findings, challenges remain in the large-scale production and application of Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro-. Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to facilitate its transition from laboratory research to industrial use. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Silane, dichloro(2,5-dichloro-3,4,6-trifluorophenyl)fluoro- represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to shed more light on its properties and applications, paving the way for innovative solutions in drug development and material science. This briefing underscores the importance of continued research and collaboration to harness the capabilities of this unique silane derivative.